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Compound of Interest

Compound Name: LY-411575 isomer 2

Cat. No.: B1191685

Get Quote

Executive Summary
LY-411575 is a potent, cell-permeable, non-peptide gamma-secretase inhibitor (GSI) that

blocks the proteolytic cleavage of the Notch receptor, thereby preventing the release of the

Notch Intracellular Domain (NICD). It is widely utilized to study Notch signaling in oncology (T-

ALL, breast cancer), regenerative medicine, and Alzheimer’s disease models.

LY-411575 Isomer 2 refers to a specific stereoisomer (diastereomer) of the parent compound.

In chiral pharmacology, the specific spatial arrangement of atoms determines potency. While

the parent LY-411575 (typically the S,S,S-configuration) is the eutomer (active form), Isomer 2

serves as a critical tool for structure-activity relationship (SAR) studies and often functions as a

less active or inactive control (distomer) to validate the stereospecificity of biological effects.

Chemical & Pharmacological Profile
Chemical Identity

Compound Name: LY-411575[1][2][3][4][5][6][7][8][9][10][11]

Chemical Class: Benzodiazepinone derivative / Di-fluoro peptide mimetic.
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Molecular Formula:

[9][10][12]

Molecular Weight: 479.48 g/mol [9][10][12][13]

Target: Gamma-Secretase Complex (Presenilin-1/2 catalytic core).

Stereochemistry: The "Isomer 2" Distinction
LY-411575 possesses multiple chiral centers.[5][14] The biological activity is highly

stereoselective.

LY-411575 (Parent/Active): Potent inhibition of A

40/42 and Notch NICD production.

(cell-free).

Isomer 2: A diastereomer of the parent. Research indicates that diastereomers of LY-411575

(often labeled as LY-D in literature) exhibit significantly reduced potency (orders of

magnitude higher

) or inactivity.

Usage: Isomer 2 should be used alongside the parent compound to prove that observed

phenotypes (e.g., cell cycle arrest) are due to specific gamma-secretase inhibition rather

than general chemical toxicity.

Solubility & Formulation
Solvent Solubility

Stock
Concentration

Stability

DMSO 10 mM
High (-20°C, >6

months)

Ethanol 20 mM Moderate

Water Insoluble N/A N/A
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Mechanism of Action: Notch Pathway Blockade[6]
The Notch signaling pathway relies on Regulated Intramembrane Proteolysis (RIP). LY-411575

acts as a transition-state analogue, binding the active site of the Presenilin subunit within the

gamma-secretase complex.

Signaling Cascade & Inhibition Point
Ligand Binding: Delta-like (DLL) or Jagged ligands bind Notch receptors.

S2 Cleavage: ADAM metalloproteases cleave the extracellular domain.

S3 Cleavage (Critical Step): Gamma-secretase cleaves the transmembrane domain.

(BLOCKED BY LY-411575)[5][6][7]

Translocation: NICD is released and migrates to the nucleus.

Transcription: NICD binds CSL (RBPJ) and MAML to activate Hes and Hey genes.

Pathway Visualization
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Inhibition Mechanism
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Figure 1: Schematic of the Notch signaling cascade illustrating the specific blockade of S3

cleavage by LY-411575.

Experimental Guidelines: In Vitro
Reconstitution

Stock Prep: Dissolve 1 mg of LY-411575 (MW 479.48) in 2.08 mL DMSO to generate a 1 mM

stock.

Aliquot: Dispense into 20-50

L aliquots to avoid freeze-thaw cycles. Store at -20°C.

Working Solution: Dilute 1:1000 in media for 1

M, then serially dilute to target range (typically 1 nM – 100 nM).

Cellular Assay Protocol
Objective: Verify Notch inhibition via reduced NICD levels or Hes1 mRNA suppression.

Seeding: Seed cells (e.g., T-ALL cell line or HEK293) at

cells/well in 6-well plates.

Treatment:

Group A: Vehicle (DMSO 0.1%).

Group B: LY-411575 (10 nM).

Group C: LY-411575 (100 nM).

Group D: LY-411575 Isomer 2 (100 nM) – Specificity Control.

Incubation: Incubate for 24–48 hours.

Readout 1 (Western Blot):
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Lyse cells using RIPA buffer + Protease Inhibitors.

Probe for Cleaved Notch1 (Val1744). Note: Do not probe for full-length Notch; the antibody

must be specific to the cleaved fragment.

Readout 2 (qPCR):

Extract RNA.

Quantify Hes1 or Hey1 mRNA levels relative to GAPDH.

Expectation: >80% reduction in Hes1 in Group C; minimal reduction in Group D (Isomer

2).

Experimental Guidelines: In Vivo
LY-411575 is orally bioavailable but requires careful formulation due to hydrophobicity.

Vehicle Formulation
Standard saline is not suitable. Use one of the following "Self-Validating" formulations to ensure

solubility:

Option A (Suspension): 0.5% Methocel (Methylcellulose) / 0.1% Tween 80 in water.

Prep: Add compound to Tween 80, sonicate, then slowly add Methocel solution while

stirring.

Option B (Solution - Preferred for IP): 5% DMSO / 30% PEG 300 / 5% Tween 80 / 60%

Saline.

Dosing Regimen
Route: Oral Gavage (PO) or Intraperitoneal (IP).

Dose Range: 1 – 10 mg/kg.

Effective Dose: 5 mg/kg daily typically suppresses brain A
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and peripheral Notch.

Duration: Short-term (3-7 days) recommended.

Toxicity Warning: Chronic inhibition of Notch causes intestinal goblet cell metaplasia (severe

diarrhea/distension). Monitor animal weight and stool consistency daily.

Mitigation: Use intermittent dosing (e.g., 3 days on, 4 days off) to allow intestinal recovery.

In Vivo Workflow Diagram

LY-411575 Solid
Vehicle Prep:

5% DMSO / 30% PEG300
/ 5% Tween 80
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5 mg/kg (PO/IP)
Daily x 3 Days

Monitor:
Weight Loss
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Click to download full resolution via product page

Figure 2: Step-by-step workflow for in vivo administration of LY-411575.

Data Interpretation & Troubleshooting
Observation Probable Cause Corrective Action

No reduction in Hes1 mRNA
Compound degradation or

efflux

Use fresh stock; check MDR1

efflux status of cell line.

High toxicity in Isomer 2 group
Isomer 2 impurity or off-target

effect

Verify purity (>98%); reduce

dose. Isomer 2 should be non-

toxic at therapeutic doses of

parent.

Precipitation in Vehicle Incompatible solvent ratio

Switch to Methocel suspension

or increase PEG300

concentration.

Intestinal distress in mice On-target Notch toxicity
Reduce dosing frequency

(Intermittent Schedule).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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